Cas no 2228915-33-9 (4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol)

• Product Name: 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol
• CAS No: 2228915-33-9
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 5937619
• PubChem ID: 165652988
• Update Time: 2025-10-28

4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol
• EN300-1760779
• 2228915-33-9

• Inchi： 1S/C11H17NO2/c1-8-6-10(5-4-9(2)13)7-11(12-8)14-3/h6-7,9,13H,4-5H2,1-3H3
• InChI Key： SVIXRKBWEXFKRM-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=C(N=C(C)C=1)OC

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol

Professional Introduction to 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol (CAS No. 2228915-33-9)

4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2228915-33-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 2-methoxy group and a 6-methyl substituent on the pyridine ring, along with a butan-2-ol side chain, contribute to its unique chemical properties and biological interactions.

The 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol structure exhibits a balance of lipophilicity and polarizability, making it a promising candidate for further investigation in drug discovery pipelines. The pyridine core is a common scaffold in many bioactive molecules, often serving as a key pharmacophore that interacts with biological targets such as enzymes and receptors. The 2-methoxy group enhances the electron density on the pyridine ring, potentially influencing its binding affinity and selectivity, while the 6-methyl group introduces steric hindrance that can modulate interactions with biological targets.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their versatility and efficacy. For instance, studies have shown that certain pyridine-containing compounds exhibit anti-inflammatory, anticancer, and antimicrobial properties. The 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol molecule has been explored in preliminary computational studies to understand its potential binding modes with various biological targets. These studies suggest that the compound may interact with proteins involved in signal transduction pathways, making it a candidate for developing drugs targeting neurological disorders or inflammatory diseases.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Pyridine derivatives have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine and dopamine. The structural features of 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol may allow it to interact with receptors or enzymes that play a crucial role in conditions such as Alzheimer's disease or Parkinson's disease. Preliminary in vitro assays have indicated that this compound exhibits moderate activity against certain enzyme targets, suggesting its potential as a lead compound for further development.

Another area of interest is the compound's potential role in anti-inflammatory therapies. Chronic inflammation is a hallmark of many diseases, including arthritis, cardiovascular disorders, and metabolic syndromes. The 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol molecule has been tested in cell-based models for its ability to inhibit pro-inflammatory cytokines. Initial results suggest that it can modulate inflammatory pathways by interacting with key transcription factors and signaling molecules. This finding opens up new avenues for developing novel anti-inflammatory agents based on this scaffold.

The synthesis of 4-(2-methoxy-6-methylpyridin-4-yl)butan-2-ol has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations, starting from commercially available pyridine derivatives and employing protective group strategies to introduce the desired functional groups in an orderly manner. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, making it feasible to conduct extensive biological evaluations.

In conclusion, 4-(2-methoxy-6-methylpyridin-4-yb-butanb-anol (CAS No. 2228915b--33b--9) represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an attractive molecule for investigating new therapeutic interventions. As research continues to uncover new applications for pyridine derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.